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Compound of Interest

Compound Name:
5,6-Dimethyl-4-hydroxy-2-

methoxypyrimidine

CAS No.: 55996-08-2

Cat. No.: B1497265

Get Quote

Pyrimidine and its derivatives are fundamental heterocyclic compounds in pharmaceutical and

biological research. Their structural similarity to the nucleobases of DNA and RNA makes them

a cornerstone for developing novel therapeutic agents. The compound of interest, 5,6-
dimethyl-4-hydroxy-2-methoxypyrimidine, belongs to this class. While specific safety data is

unavailable, an analysis of related compounds such as 2-Amino-4,6-dimethylpyrimidine and 2-

Hydroxy-4,6-dimethylpyrimidine allows for an informed estimation of its toxicological and safety

profile.

Based on available data for analogous compounds, it is prudent to handle 5,6-dimethyl-4-
hydroxy-2-methoxypyrimidine as a substance that may cause skin and eye irritation.[1][2][3]

Many pyrimidine derivatives are fine powders, which can pose a respiratory irritation hazard if

inhaled.[1][3] Therefore, appropriate personal protective equipment (PPE) and handling

procedures are essential.

Hazard Identification and GHS Classification of
Analogous Compounds
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Below is a summary of the GHS

classifications for structurally related pyrimidine compounds.

Compound GHS Hazard Class Hazard Statement

2-Amino-4,6-

dimethylpyrimidine

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

May cause respiratory

irritation[1][4]

2-Hydroxy-4,6-

dimethylpyrimidine

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation[3]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation[3]

4-Amino-2,6-

dimethoxypyrimidine

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation (Category 2)
Causes serious eye irritation[4]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

May cause respiratory

irritation[4]

Recommended Laboratory Handling and Personal
Protective Equipment (PPE)
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Given the potential for skin, eye, and respiratory irritation, a stringent set of handling protocols

should be implemented. The following workflow outlines the necessary precautions for handling

powdered pyrimidine derivatives.
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Nitrile gloves

- Safety glasses/goggles
- Lab coat

Work in a certified
chemical fume hood

Review MSDS of analogs
and establish emergency procedures

Weigh solid material carefully
to avoid dust generation

Proceed to handling

Dissolve in an appropriate solvent
within the fume hood

Use appropriate tools for transfer
(e.g., powder funnel)

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in a
clearly labeled hazardous waste container

Remove and dispose of
contaminated PPE properly

Wash hands thoroughly
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Spill Occurs

Assess Spill Size
and Location

Small Spill
(Contained in hood)

Small

Large Spill
(Outside containment)

Large

Ensure proper PPE is worn Evacuate the area

Cover with inert absorbent material
(e.g., vermiculite, sand)

Carefully sweep up and collect
into a sealed container for disposal

Clean the spill area with soap and water

Notify EH&S or
Emergency Personnel

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Avoid generating dust during cleanup. All waste material must be disposed of in accordance

with local, regional, and national regulations.

Storage, Stability, and Disposal
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. [1][5]*

Chemical Stability: The product is expected to be chemically stable under standard ambient

conditions (room temperature). * Incompatible Materials: Avoid contact with strong oxidizing

agents. [4]* Disposal: Chemical waste must be disposed of through a licensed waste

disposal company. [1][5]Do not mix with other waste.

Toxicological and Ecological Information
Carcinogenicity: No components of the analogous products are listed as carcinogens by

IARC, NTP, or OSHA. * Bioaccumulation: With a log Pow of 0.7 for a related compound,

bioaccumulation is not expected. * Ecotoxicity: Do not allow the product to enter drains or

waterways. No specific ecotoxicity data is available for the target compound or its close

analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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